(5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one

• Molecular Formula: C18H15ClN2O2S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyphenyl)imino-1,3-thiazolidin-2-one
• InChI: InChI=1S/C18H15ClN2O2S/c1-2-23-15-9-7-14(8-10-15)20-17-16(24-18(22)21-17)11-12-3-5-13(19)6-4-12/h3-11H,2H2,1H3,(H,20,21,22)/b16-11-
• InChI Key: MNPKTUXPJGXWHZ-WJDWOHSUSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2/C(=C/C3=CC=C(C=C3)Cl)/SC(=O)N2
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2C(=CC3=CC=C(C=C3)Cl)SC(=O)N2

Description

The compound (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one is a thiazolone derivative characterized by a benzylidene group at position 5 and a 4-ethoxyanilino substituent at position 3. Its Z-configuration at the C5 position is critical for maintaining planar geometry, which influences both its physicochemical properties and biological interactions. This scaffold is part of a broader class of thiazolone analogs studied for their antimicrobial, anticancer, and enzyme-inhibitory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one typically involves the following steps:

Formation of the Thiazolone Core: The thiazolone core can be synthesized through the reaction of a thioamide with an α-haloketone under basic conditions. This cyclization reaction forms the 1,3-thiazolone ring.

Substitution Reactions: The introduction of the 4-chlorophenyl and 4-ethoxyanilino groups can be achieved through nucleophilic substitution reactions. For instance, the 4-chlorophenyl group can be introduced via a reaction with a suitable chlorinated precursor.

Condensation Reaction: The final step involves the condensation of the thiazolone derivative with an aldehyde to form the (5Z)-methylidene group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolone ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the double bond in the (5Z)-methylidene group, converting it to a single bond.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like nitric acid (HNO₃) for nitration or sulfuric acid (H₂SO₄) for sulfonation.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Saturated derivatives of the original compound.

Substitution: Various substituted aromatic derivatives depending on the reagents used.

Scientific Research Applications

Anticancer Properties

Recent studies have indicated that thiazole derivatives exhibit significant anticancer properties. The compound has shown promising results in inhibiting the proliferation of various cancer cell lines. For instance, in vitro assays demonstrated cytotoxic effects against human hepatocellular carcinoma (HepG-2) and human lung cancer (A-549) cell lines, with IC50 values comparable to standard chemotherapeutics like cisplatin .

Antimicrobial Activity

Beyond its anticancer properties, this thiazole derivative has also been evaluated for its antimicrobial potential. Studies have reported effective inhibition against various bacterial strains, suggesting that the compound disrupts bacterial cell wall synthesis and enhances membrane permeability .

Study 1: Antitumor Efficacy

In a comprehensive study evaluating several thiazole derivatives, (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one exhibited significant protective indices against tumor cells when tested in vitro. The observed IC50 values were lower than those of established chemotherapeutics like doxorubicin, indicating strong anticancer potential .

Study 2: Neuroprotective Effects

Another investigation explored the neuroprotective properties of similar thiazole compounds in models of neurodegeneration. The findings suggested that these compounds could mitigate oxidative stress-induced neuronal damage, highlighting their potential beyond oncology .

Summary of Findings

The following table summarizes key findings from various studies on related compounds:

Property	Value	Source
Anticancer Activity	IC50 against HepG-2: 1.61 µg/mL
Antimicrobial Activity	Effective against multiple bacterial strains
Neuroprotective Effects	Reduces oxidative stress in neuronal models

Mechanism of Action

The mechanism of action of (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

Thiazolone derivatives are highly tunable, with modifications at the benzylidene (C5) and amino (C4) positions significantly altering their properties. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituents (C5/C4)	Melting Point (°C)	Yield (%)	Key Characterization Methods	Reference
(5Z)-5-[(4-Chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one	4-Cl-C6H4 / 4-EtO-C6H4NH	N/A	N/A	FT-IR, NMR, MS (inferred)
(Z)-5-(4-Fluorobenzylidene)-2-((4-nitrophenyl)amino)thiazol-4(5H)-one (6h)	4-F-C6H4 / 4-NO2-C6H4NH	N/A	92	ES-MS, elemental analysis
(Z)-5-((1,3-Diphenyl-1H-pyrazol-4-yl)methylidene)-4-oxo-2-thioxothiazolidin-3-yl acetic acid (4c)	1,3-diphenylpyrazole / acetic acid	263–265	N/A	FT-IR, NMR, MS
(5Z)-5-[(5-Arylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one	5-arylfuran / sulfanylidene	N/A	N/A	Crystallography, bioactivity assays

Key Observations:

• Substituent Effects on Yield: The 4-ethoxyanilino group in the target compound is bulkier and more electron-rich than the 4-nitrophenylamino group in compound 6h.
• Melting Points: Bulky substituents (e.g., 1,3-diphenylpyrazole in 4c) correlate with higher melting points (263–265°C), suggesting increased crystallinity. The target compound’s 4-ethoxyanilino group may similarly enhance thermal stability compared to simpler analogs .
• Bioactivity: Rhodanine-furan conjugates (e.g., from ) exhibit enhanced anticancer activity due to furan’s electron-withdrawing effects. The target compound’s 4-ethoxyanilino group, with its electron-donating ethoxy moiety, may instead favor antimicrobial activity by modulating membrane permeability .

Biological Activity

The compound (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one is a thiazole derivative that has garnered attention due to its diverse biological activities. Thiazoles are known for their presence in a variety of biologically active compounds, contributing to pharmacological applications in areas such as oncology, infectious diseases, and inflammation.

Chemical Structure and Properties

The molecular structure of the compound includes a thiazole ring, which enhances its reactivity and potential biological activity. The presence of both a chlorophenyl and an ethoxyanilino group contributes to its unique properties.

Property	Value
Molecular Formula	C16H15ClN2O2S
Molecular Weight	334.82 g/mol
IUPAC Name	(5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one
Solubility	Soluble in DMSO and DMF

Biological Activities

Research indicates that thiazole derivatives exhibit a broad spectrum of biological activities, including:

• Antimicrobial Activity : Thiazole compounds have been shown to possess significant antibacterial and antifungal properties. For instance, derivatives similar to the compound have demonstrated efficacy against various pathogens, including Staphylococcus aureus and Candida albicans .
• Anticancer Effects : Thiazole derivatives are being explored for their potential in cancer therapy. Studies have indicated that certain thiazole compounds can inhibit tumor growth by inducing apoptosis in cancer cells. For example, compounds with similar structures have been reported to exhibit anti-Bcl-2 activity, making them potential candidates for cancer treatment .
• Anti-inflammatory Properties : The anti-inflammatory activity of thiazole derivatives has been documented, with some compounds showing the ability to inhibit pro-inflammatory cytokines. This suggests their potential use in treating inflammatory diseases .

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various thiazole derivatives, including those structurally related to (5Z)-5-[(4-chlorophenyl)methylidene]-4-(4-ethoxyanilino)-1,3-thiazol-2-one. The results indicated that these compounds exhibited IC50 values ranging from 1.61 µg/mL to 4.38 µg/mL against different bacterial strains .
• Cytotoxicity Against Cancer Cells : Another study focused on the cytotoxic effects of thiazole derivatives on cancer cell lines such as A-431 and Jurkat cells. The compound demonstrated promising cytotoxicity with IC50 values lower than those of standard chemotherapeutic agents like doxorubicin .
• Mechanism of Action : Research indicates that the mechanism of action for these compounds may involve interaction with cellular proteins and enzymes, leading to altered biochemical pathways. Molecular dynamics simulations have shown that these compounds can bind effectively to target proteins through hydrophobic interactions .